Cas no 89743-87-3 (8H-Purin-8-one, 2-chloro-7,9-dihydro-7-methyl-9-phenyl-)

• Product Name: 8H-Purin-8-one, 2-chloro-7,9-dihydro-7-methyl-9-phenyl-
• CAS No: 89743-87-3
• MF: C₁₂H₉ClN₄O
• MW: 260.679060697556
• CID: 590509
• PubChem ID: 71325902
• Update Time: 2025-04-19

8H-Purin-8-one, 2-chloro-7,9-dihydro-7-methyl-9-phenyl- Chemical and Physical Properties

Names and Identifiers

• 8H-Purin-8-one, 2-chloro-7,9-dihydro-7-methyl-9-phenyl-
• 2-chloro-7-methyl-9-phenylpurin-8-one
• 2-Chloro-7-methyl-9-phenyl-7,9-dihydro-8H-purin-8-one
• 89743-87-3
• DTXSID00755169
• 2-Chloro-7-methyl-9-phenyl-7H-purin-8(9H)-one
• 2-chloro-7-methyl-9-phenyl-8,9-dihydro-7H-purin-8-one

• Inchi： 1S/C12H9ClN4O/c1-16-9-7-14-11(13)15-10(9)17(12(16)18)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： AMYHGLGAXCMWEP-UHFFFAOYSA-N
• SMILES： ClC1N=CC2=C(N=1)N(C1C=CC=CC=1)C(N2C)=O

Computed Properties

• Exact Mass: 260.0464886g/mol
• Monoisotopic Mass: 260.0464886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.3Ų